2-(But-3-ynyl)-4-fluorobenzo[d]oxazole

• CAS No.: 872363-61-6
• Molecular Formula: C11H8FNO
• Molecular Weight: 189.19 g/mol
• IUPAC Name: 2-but-3-ynyl-4-fluoro-1,3-benzoxazole
• InChI: InChI=1S/C11H8FNO/c1-2-3-7-10-13-11-8(12)5-4-6-9(11)14-10/h1,4-6H,3,7H2
• InChI Key: PXMSIOHWAFYSJU-UHFFFAOYSA-N
• Canonical SMILES: C#CCCC1=NC2=C(O1)C=CC=C2F

Description

2-(But-3-ynyl)-4-fluorobenzo[d]oxazole is a benzoxazole derivative featuring a fluorine atom at the 4-position of the aromatic ring and a but-3-ynyl substituent at the 2-position. The benzoxazole core is a five-membered heterocycle containing oxygen and nitrogen, known for its utility in medicinal chemistry and materials science due to its electronic properties and structural rigidity .

Comparison with Similar Compounds

Table 1: Substituent Impact on Bioactivity

Substituent	Position	Electronic Effect	Example IC50 (μM)	Reference
None (unsubstituted)	-	-	25.47–53.01
Methyl	5	EDG	10.50–74.30
Chloro	5	EWG	26.31–102.10
Fluorine	4	EWG	Not reported	Target

Fluorescence Properties

Benzoxazoles are widely studied for fluorescence. Key comparisons include:

• Aryloxazoles with styryl/naphthyl groups (e.g., (E)-2-(4-methylstyryl)naphtho[1,2-d]oxazole) exhibit high fluorescence quantum yields (Φ = 0.7–1.0) due to extended conjugation .
• Fluorosulfate benzoxazole derivatives (e.g., 2-(4-(fluorosulfonyloxy)phenyl)benzoxazole) show promise as fluorescent probes for bioimaging, leveraging fluorine’s electronegativity to tune emission properties .
• However, the 4-fluorine could enhance photostability, a critical factor for applications like OLEDs .

Table 2: Fluorescence Characteristics

Compound	Substituent	Φ (Quantum Yield)	Application	Reference
(E)-2-(4-Methylstyryl)naphtho...	Styryl	0.7–1.0	Sensing/Imaging
2-(4-(Fluorosulfonyloxy)phenyl)...	Fluorosulfate	Not reported	Bioimaging/OLEDs
Target Compound	But-3-ynyl, 4-F	Not reported	Hypothetical applications	Target

Antifungal and Antimicrobial Activity

Benzoxazole derivatives with sulfur-containing substituents demonstrate notable antifungal activity:

• 2-(Benzylthio)benzo[d]oxazole (3ba) inhibits Botrytis cinerea and Fusarium oxysporum more effectively than the fungicide Captan .
• 4-Chlorophenyl oxazole derivatives (e.g., compound 1b) exhibit antimicrobial activity via molecular docking, suggesting halogen interactions with biological targets .

Table 3: Antifungal Activity Comparison

Compound	Substituent	Activity Against	Reference
2-(Benzylthio)benzo[d]oxazole	Benzylthio	Botrytis cinerea, Fusarium
4-Chlorophenyl oxazole	4-Cl	Broad-spectrum antimicrobial
Target Compound	But-3-ynyl, 4-F	Not tested	Target